Cas no 1307291-19-5 (6-bromo-2-ethyl-[1,3]thiazolo[5,4-b]pyridine)

• Product Name: 6-bromo-2-ethyl-[1,3]thiazolo[5,4-b]pyridine
• CAS No: 1307291-19-5
• MF: C₈H₇BrN₂S
• MW: 243.123579263687
• CID: 2145479
• PubChem ID: 84820043
• Update Time: 2025-06-12

6-bromo-2-ethyl-[1,3]thiazolo[5,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-ethyl-[1,3]thiazolo[5,4-b]pyridine
• DB-318008
• 6-Bromo-2-ethylthiazolo[5,4-b]pyridine
• 1307291-19-5

• Inchi： 1S/C8H7BrN2S/c1-2-7-11-6-3-5(9)4-10-8(6)12-7/h3-4H,2H2,1H3
• InChI Key： CZIHGAHFUMQMQG-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)N=C(CC)S2

Computed Properties

• Exact Mass: 241.95133Da
• Monoisotopic Mass: 241.95133Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54Ų

Additional information on 6-bromo-2-ethyl-[1,3]thiazolo[5,4-b]pyridine

Research Brief on 6-bromo-2-ethyl-[1,3]thiazolo[5,4-b]pyridine (CAS: 1307291-19-5): Recent Advances and Applications

The compound 6-bromo-2-ethyl-[1,3]thiazolo[5,4-b]pyridine (CAS: 1307291-19-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This heterocyclic scaffold, featuring a thiazolo[5,4-b]pyridine core, has been explored as a key intermediate in the synthesis of bioactive molecules targeting various diseases, including cancer, infectious diseases, and neurological disorders. Recent studies have highlighted its role as a versatile building block for drug discovery, particularly in the development of kinase inhibitors and modulators of protein-protein interactions.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 6-bromo-2-ethyl-[1,3]thiazolo[5,4-b]pyridine as a precursor for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The bromo-substitution at the 6-position allows for further functionalization via cross-coupling reactions, enabling the introduction of diverse pharmacophores. The study reported that derivatives of this compound exhibited potent inhibitory activity against BTK, with IC50 values in the low nanomolar range, suggesting its potential as a lead compound for the treatment of B-cell malignancies and autoimmune diseases.

Another notable application of 6-bromo-2-ethyl-[1,3]thiazolo[5,4-b]pyridine was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where it served as a key intermediate in the development of selective JAK3 inhibitors. The thiazolo[5,4-b]pyridine core was found to enhance binding affinity to the JAK3 kinase domain, while the ethyl group at the 2-position improved metabolic stability. These findings underscore the compound's potential in the design of next-generation immunomodulatory agents.

Beyond its applications in kinase inhibitor development, 6-bromo-2-ethyl-[1,3]thiazolo[5,4-b]pyridine has also been investigated for its antimicrobial properties. A 2022 study in Antimicrobial Agents and Chemotherapy revealed that derivatives of this compound exhibited broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, making it a promising candidate for addressing the global challenge of antimicrobial resistance.

Recent advances in synthetic methodologies have further expanded the utility of 6-bromo-2-ethyl-[1,3]thiazolo[5,4-b]pyridine. A 2023 Nature Communications paper described a novel palladium-catalyzed C-H activation strategy for the direct functionalization of this scaffold, enabling rapid diversification and structure-activity relationship studies. This methodological breakthrough has significantly accelerated the exploration of its chemical space for drug discovery applications.

In conclusion, 6-bromo-2-ethyl-[1,3]thiazolo[5,4-b]pyridine (CAS: 1307291-19-5) represents a highly versatile scaffold with demonstrated applications across multiple therapeutic areas. Its unique structural features, combined with recent synthetic advancements, position it as a valuable tool for medicinal chemists. Future research directions may include further exploration of its pharmacokinetic properties, in vivo efficacy studies, and expansion of its therapeutic applications through targeted derivatization.